Polyglyceryl-4 caprate

Specification

• Molecular Formula: C22H46O11
• Molecular Weight: 486.6 g/mol
• IUPAC Name: decanoic acid;3-[3-[3-(2,3-dihydroxypropoxy)-2-hydroxypropoxy]-2-hydroxypropoxy]propane-1,2-diol
• Standard InChI: InChI=1S/C12H26O9.C10H20O2/c13-1-9(15)3-19-5-11(17)7-21-8-12(18)6-20-4-10(16)2-14;1-2-3-4-5-6-7-8-9-10(11)12/h9-18H,1-8H2;2-9H2,1H3,(H,11,12)
• Standard InChI Key: IWWUCPFXIJRPLN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC(=O)O.C(C(COCC(COCC(COCC(CO)O)O)O)O)O

Introduction

Chemical Structure and Properties

Chemical Composition

Polyglyceryl-4 caprate is chemically defined as 1,2,3-Propanetriol, homopolymer, decanoates (1:1) with an average molar ratio of 4 glycerol units. The number "4" in its name refers specifically to the average number of glycerin units in the polyglycerin component. The compound is formed through the esterification of capric acid (a 10-carbon fatty acid) with polyglycerin-4.

The molecular formula of polyglyceryl-4 caprate is C22H46O11, reflecting its complex structure that combines multiple glycerol units with capric acid. The CAS number assigned to this compound is 160391-93-5, and its COSING REF No is 78907.

Physical Properties

Polyglyceryl-4 caprate is characterized by its amphiphilic nature, possessing both hydrophilic (water-loving) and lipophilic (oil-loving) regions within its molecular structure. This dual affinity allows it to effectively bridge the gap between aqueous and oily phases in cosmetic formulations.

Property	Description
Molecular Formula	C22H46O11
CAS Number	160391-93-5
COSING REF No	78907
Physical State	Liquid at room temperature
Appearance	Clear to slightly yellow
Solubility	Soluble in both oil and water
Function	Emulsifier, Solubilizer, Skin conditioning agent
Chemical Classification	Polyglyceryl fatty acid ester

The compound is typically a liquid at room temperature, with a clear to slightly yellow appearance. Its most notable physical property is its ability to decrease evaporation of water from formulations, thereby helping to lock moisture into the skin when used in cosmetic products.

Synthesis and Manufacturing

Production Methods

Polyglyceryl-4 caprate can be produced through both natural and synthetic routes. The natural production method utilizes plant-derived raw materials and involves the esterification reaction between naturally-sourced polyglycerin-4 and capric acid.

Some manufacturers specifically produce polyglyceryl-4 caprate from non-palm plant sources, positioning their products as more sustainable alternatives in the cosmetics market. This is particularly relevant given the environmental concerns associated with palm oil production and the increasing consumer demand for palm-free cosmetic ingredients.

The synthetic production method follows similar chemical pathways but may utilize different starting materials or reaction conditions. The esterification reaction typically requires heat and may employ catalysts to facilitate the formation of the ester bond.

Market Analysis

The global market for polyglyceryl-4 caprate has been showing steady growth in recent years. According to market research, the global revenue for polyglyceryl-4 caprate was approximately US$18 million in 2022 and is forecast to reach US$25 million by 2029, representing a compound annual growth rate (CAGR) of 4.8% during the period from 2023 to 2029.

Market Indicator	Value
Global Revenue (2022)	US$18 million
Projected Revenue (2029)	US$25 million
CAGR (2023-2029)	4.8%
Plant-derived Product Market Share	86%
Synthetic Product Market Share	14%
Personal Care Application Share	81%
Cosmetic Application Share	19%
Major Manufacturers	Evonik Industries, Oleon, Hydrior AG, Jover Scientech

The market is characterized by the dominance of a few key players. Evonik Industries and Oleon are among the core manufacturers, with the top two manufacturers accounting for approximately 70% of the market share. Other significant manufacturers include Hydrior AG and Jover Scientech.

Applications in Cosmetics and Personal Care

Emulsifying Properties

Polyglyceryl-4 caprate's primary function in cosmetic formulations is as an emulsifying agent. It allows for the formation of finely dispersed mixtures of oil and water (emulsions), which is crucial for creating stable cosmetic products that contain both aqueous and oil-based ingredients.

As an emulsifier, polyglyceryl-4 caprate reduces the interfacial tension between oil and water phases, preventing separation and ensuring product stability. This property makes it particularly valuable in formulations such as creams, lotions, and other personal care products where a stable emulsion is essential.

In addition to its emulsifying capabilities, polyglyceryl-4 caprate also functions as a solubilizer, helping to incorporate small amounts of oil-loving materials (such as essential oils or fragrances) into water-based formulations. This is especially useful in toner-like products and other water-dominant formulations.

Skin Conditioning Effects

Beyond its technical functions in formulation, polyglyceryl-4 caprate offers beneficial effects for the skin. It serves as a skin conditioning agent, enhancing moisture retention and improving skin texture. By decreasing water evaporation from the skin's surface, it helps to maintain hydration levels and supports the skin's natural barrier function.

Usage in Various Products

Polyglyceryl-4 caprate finds application in a wide range of personal care and cosmetic products. According to market data, its primary application is in personal care products, accounting for 81% of its usage, while cosmetic applications represent the remaining 19%.

Specific product categories where polyglyceryl-4 caprate is commonly found include:

• Moisturizers and creams

• Lotions and body oils

• Facial cleansers

• Makeup removers

• Toners

• Shampoos and conditioners

In these products, polyglyceryl-4 caprate serves multiple functions, from creating stable emulsions to enhancing product texture and delivering skin conditioning benefits.

A particularly interesting application is in fragrance stabilization. Polyglyceryl-4 caprate can help to incorporate and stabilize fragrances in formulations, reducing the need for frequent agitation before use. For example, it can be used to include fragrance in liquid soap bases without requiring the user to shake the product before each application.

Product Type	Maximum Safe Concentration	Typical Usage Range
Leave-on Products	1.5%	0.5% - 1.5%
Rinse-off Products	1.5%	0.5% - 1.5%
Products for Sensitive Skin	Formulation-dependent	Lower end of range recommended

The market for polyglyceryl-4 caprate is influenced by several ongoing trends in the cosmetics and personal care industry. The growing consumer preference for natural and sustainable ingredients has contributed to the dominance of plant-derived variants of the compound, which currently account for 86% of the market.

The compound's versatility and multifunctional nature align well with the industry trend toward simplified formulations with fewer ingredients that serve multiple purposes. As a natural emulsifier with skin conditioning properties, polyglyceryl-4 caprate fits into this paradigm effectively.

The projected market growth, with a CAGR of 4.8% from 2023 to 2029, indicates sustained demand for this ingredient in the coming years. This growth is likely to be driven by increasing consumer awareness of ingredient safety and sustainability, as well as ongoing product innovation in the personal care sector.